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Compound of Interest

Compound Name: Fenoxasulfone

Cat. No.: B1440672

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of fenoxasulfone's performance against other
prominent very-long-chain fatty acid (VLCFA)-inhibiting herbicides, including pyroxasulfone, S-
metolachlor, and acetochlor. The information is supported by experimental data to assist
researchers in evaluating its potential for weed management strategies.

Mode of Action: Inhibition of Very-Long-Chain Fatty
Acid Elongase

Fenoxasulfone, like other herbicides in its class, disrupts the biosynthesis of very-long-chain
fatty acids (VLCFAS) in susceptible plants.[1][2][3] It specifically targets and inhibits the activity
of VLCFA elongase, a critical enzyme in the elongation of fatty acid chains.[1][2] This inhibition
leads to a depletion of essential components for cell membrane formation and cuticular wax,
ultimately causing weed death.[4] These herbicides are classified under Group 15 (WSSA) or
Group K3 (HRAC).[4]
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Caption: Simplified signaling pathway of VLCFA-inhibiting herbicides.
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Comparative Efficacy Data

The following tables summarize the herbicidal efficacy of fenoxasulfone and other VLCFA
inhibitors based on available experimental data.

Table 1: Efficacy of Fenoxasulfone against Key Paddy Field Weeds

. Application Rate (g Growth Stage at % Control (30-40
Weed Species . .
a.i./ha) Application DAT)
] ) Pre-emergence to 3.0-
Echinochloa oryzicola 50 - 200 oaf Excellent
ea

Pre-emergence to 3.0-

Echinochloa crus-galli 50 - 200 oaf Excellent
Monochoria vaginalis 150 - 200 Not specified Excellent
Lindernia spp. 150 - 200 Not specified Excellent
Gratiola japonica 150 - 200 Not specified Excellent
Rotala indica 150 - 200 Not specified Excellent
Ludwigia epilobioides 150 - 200 Not specified Excellent

Data sourced from greenhouse experiments.[1] Fenoxasulfone demonstrates excellent control
of major annual weeds in paddy fields, including sulfonylurea-resistant biotypes.[1] It also
exhibits long residual activity, with applications of 200 g a.i./ha providing effective control for 60-
70 days.[1]

Table 2: Comparative Efficacy of Pyroxasulfone and S-metolachlor against Various Weed
Species
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Application Rate (g

Weed Species Herbicide . % Control (28 DAT)
a.i./ha)

Amaranthus viridis Pyroxasulfone 100 100

S-metolachlor 960 100

Chloris elata Pyroxasulfone 50 100

S-metolachlor 960 100

Conyza spp. Pyroxasulfone 50 100

S-metolachlor 960 96

Echinochloa crus-galli ~ Pyroxasulfone 26.7 (ED90) 20

S-metolachlor 127.5 (ED90) 90

Data compiled from multiple studies.[5] Pyroxasulfone is effective at lower application rates
compared to S-metolachlor for the control of several key weed species.[5]

Table 3: Comparative Efficacy of Acetochlor and S-metolachlor in Corn

Weed Species Herbicide Applic_:ation Rate Sy am—
Treatment (kg a.i./ha)

Cenchrus echinatus Acetochlor/Atrazine 4.38 High
Brachiaria plantaginea  Acetochlor/Atrazine 4.38 High
Digitaria horizontalis Acetochlor/Atrazine 4.38 High
Bidens pilosa Acetochlor/Atrazine 4.38 High
Ipomoea grandifolia Acetochlor/Atrazine 4.38 High
Metolachlor/Atrazine 3.50 High

Data from a field study in corn.[6] Both acetochlor and metolachlor, particularly when mixed
with atrazine, provide effective pre-emergence control of a broad spectrum of weeds in corn.[6]
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Crop Safety and Yield

* Fenoxasulfone: Developed as a rice herbicide, it exhibits excellent crop safety in paddy field
cultivation.[1][3]

¢ Pyroxasulfone: Generally safe for use in corn and soybeans, though some minor, transient
injury can occur at higher rates.[5][7] Studies have shown that pyroxasulfone treatments can
lead to soybean yields comparable to or higher than treatments with other herbicides.[5]

» Acetochlor: Can cause injury to rice, particularly at earlier application timings and on certain
soil types.[8] The use of a safener can mitigate this injury.[9] In corn, slight initial growth
reduction may be observed, but the crop typically recovers quickly.[6]

e S-metolachlor: Demonstrates good crop safety in various crops, including corn and
soybeans.[5]

Experimental Protocols

Detailed methodologies are crucial for the accurate interpretation and replication of herbicide
efficacy studies. Below is a representative experimental workflow for evaluating pre-emergence
herbicides.
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Caption: A standard experimental workflow for herbicide efficacy trials.
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Key Parameters from Cited Greenhouse Study on Fenoxasulfone:[1]

Experimental Unit: Plastic pots filled with soil.

Test Weeds:Echinochloa oryzicola, Echinochloa crus-galli, and various broadleaf weeds.

Herbicide Application: A drop of diluted herbicide solution was applied directly to the paddy
water.

Evaluation: Visual assessment of weed control was conducted 30-40 days after application.
For residual activity assessment, weed seeds were planted at 7-day intervals after treatment.

Key Parameters from Cited Field Study on Pyroxasulfone and S-metolachlor:[5]

o Experimental Design: Randomized complete block design with three replications.
e Plot Size: 2 m wide by 4 m long.

o Soil Type: Silty clay.

» Herbicide Application: Applied immediately after corn planting using a CO2 backpack sprayer
calibrated to deliver 200 L/ha.

o Evaluation: Weed control and phytotoxicity were assessed visually at 10, 30, and 41 days
after application using a scale of 0 to 100.

Summary and Conclusion

Fenoxasulfone is a highly effective VLCFA-inhibiting herbicide, particularly for the control of
key annual grasses and broadleaf weeds in rice paddy fields.[1][3] It demonstrates excellent,
long-lasting residual activity at relatively low application rates.[1]

In comparison, pyroxasulfone has shown superior or similar efficacy to S-metolachlor at
significantly lower application rates for a broad spectrum of weeds in crops like corn and
soybeans.[5] Acetochlor remains a valuable tool for weed management in corn, often used in
combination with other herbicides for broader spectrum control.[6]
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The choice of a specific VLCFA-inhibiting herbicide will depend on the target crop, predominant
weed species, soil type, and overall weed management program. The data presented in this
guide provides a foundation for researchers to make informed decisions regarding the potential
application of fenoxasulfone and its alternatives in various agricultural systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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